Cas no 1421474-31-8 (N-3-hydroxy-3-(thiophen-2-yl)propyl-2-(thiophen-2-yl)acetamide)

• Product Name: N-3-hydroxy-3-(thiophen-2-yl)propyl-2-(thiophen-2-yl)acetamide
• CAS No: 1421474-31-8
• MF: C₁₃H₁₅NO₂S₂
• MW: 281.393700838089
• CID: 5906738
• PubChem ID: 71787794
• Update Time: 2025-05-23

N-3-hydroxy-3-(thiophen-2-yl)propyl-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-3-hydroxy-3-(thiophen-2-yl)propyl-2-(thiophen-2-yl)acetamide
• F6190-1528
• AKOS024536711
• N-(3-hydroxy-3-(thiophen-2-yl)propyl)-2-(thiophen-2-yl)acetamide
• N-(3-hydroxy-3-thiophen-2-ylpropyl)-2-thiophen-2-ylacetamide
• 1421474-31-8
• N-[3-HYDROXY-3-(THIOPHEN-2-YL)PROPYL]-2-(THIOPHEN-2-YL)ACETAMIDE

• Inchi： 1S/C13H15NO2S2/c15-11(12-4-2-8-18-12)5-6-14-13(16)9-10-3-1-7-17-10/h1-4,7-8,11,15H,5-6,9H2,(H,14,16)
• InChI Key： OEKPXTVBXLTAMG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCNC(CC1=CC=CS1)=O)O

Computed Properties

• Exact Mass: 281.05442107g/mol
• Monoisotopic Mass: 281.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on N-3-hydroxy-3-(thiophen-2-yl)propyl-2-(thiophen-2-yl)acetamide

Comprehensive Overview of N-3-hydroxy-3-(thiophen-2-yl)propyl-2-(thiophen-2-yl)acetamide (CAS No. 1421474-31-8)

The compound N-3-hydroxy-3-(thiophen-2-yl)propyl-2-(thiophen-2-yl)acetamide (CAS No. 1421474-31-8) is a structurally unique molecule featuring dual thiophene moieties, which are increasingly recognized for their versatility in pharmaceutical and material science applications. This acetamide derivative has garnered attention due to its potential role in drug discovery, particularly in targeting neurological and inflammatory pathways. Researchers are exploring its bioactive properties, leveraging the hydroxypropyl linker for enhanced solubility and metabolic stability—a critical consideration in modern medicinal chemistry.

In recent years, the demand for heterocyclic compounds like N-3-hydroxy-3-(thiophen-2-yl)propyl-2-(thiophen-2-yl)acetamide has surged, driven by their applications in small-molecule therapeutics and organic electronics. The integration of thiophene rings into this molecule’s backbone contributes to its electron-rich character, making it a candidate for optoelectronic materials. This aligns with the growing interest in sustainable organic semiconductors, a hot topic in renewable energy and flexible device research.

Synthetic routes for CAS No. 1421474-31-8 often involve amide coupling reactions, with emphasis on green chemistry principles to minimize environmental impact—a priority for industries adhering to ESG (Environmental, Social, and Governance) standards. Analytical techniques such as HPLC and NMR spectroscopy are employed to ensure high purity, addressing the pharmaceutical sector’s stringent quality requirements. Discussions in forums frequently highlight challenges like scale-up synthesis and regioselectivity, reflecting the compound’s complexity.

From a therapeutic perspective, the hydroxypropyl-thiophene hybrid structure may modulate enzyme inhibition or receptor binding, though detailed mechanistic studies are ongoing. This speculation stems from analogous thiophene-containing drugs (e.g., anticonvulsants or kinase inhibitors), which dominate related search queries. Notably, the compound’s logP and hydrogen-bonding capacity suggest favorable ADME (Absorption, Distribution, Metabolism, Excretion) profiles, a key focus in preclinical research.

Beyond biomedicine, 1421474-31-8 is studied for its photophysical properties, with potential in OLEDs or sensors. The dual thiophene units could enable π-conjugation extension, a feature exploited in dye-sensitized solar cells—an area trending in clean energy debates. Such interdisciplinary relevance underscores why this CAS number frequently appears in patent filings and academic databases.

In summary, N-3-hydroxy-3-(thiophen-2-yl)propyl-2-(thiophen-2-yl)acetamide exemplifies innovation at the intersection of chemistry, biology, and materials science. Its multifaceted applications—from drug design to energy storage—make it a compelling subject for both industrial R&D and academic inquiry, resonating with today’s emphasis on multifunctional molecules.